Cas no 1142212-30-3 (1-(2,4-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol)

• Product Name: 1-(2,4-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• CAS No: 1142212-30-3
• MF: C₁₂H₁₂Cl₂N₂S
• MW: 287.208079338074
• MDL: MFCD12027736
• CID: 4681253
• Update Time: 2025-05-26

1-(2,4-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• STK505120
• 1-(2,4-dichlorophenyl)-4,4-dimethylpyrimidine-2-thiol
• 1-(2,4-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

• MDL： MFCD12027736
• Inchi： 1S/C12H12Cl2N2S/c1-12(2)5-6-16(11(17)15-12)10-4-3-8(13)7-9(10)14/h3-7H,1-2H3,(H,15,17)
• InChI Key： JKDXSCDXJXHCLL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C=CC(C)(C)NC1=S)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 343
• Topological Polar Surface Area: 47.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(2,4-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

1-(2,4-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

The compound with CAS No. 1142212-30-3, known as 1-(2,4-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential applications in drug design. The structure of this molecule is characterized by a pyrimidine ring system with specific substituents that confer unique chemical and physical properties.

The pyrimidine ring serves as the core framework of this compound, with two chlorine atoms attached to the phenyl group at positions 2 and 4. The presence of these chlorine atoms introduces electronic effects that can influence the molecule's reactivity and stability. Additionally, the dimethyl groups at positions 4 and 4' on the pyrimidine ring contribute to the molecule's hydrophobicity and may play a role in its solubility properties. The thiol group (-SH) at position 2 is another critical feature, as it can participate in various chemical reactions, including thiol-based conjugation and redox processes.

Recent studies have highlighted the potential of 1-(2,4-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol in the development of novel therapeutic agents. For instance, researchers have explored its ability to act as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders and cancer. The compound's unique structure allows for precise modulation of its interactions with biological targets, making it a promising candidate for drug discovery efforts.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, ensuring its suitability for both academic research and industrial applications. Furthermore, the compound's stability under various conditions has been thoroughly investigated, providing valuable insights into its storage and handling requirements.

From an applications perspective, 1-(2,4-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol has shown potential in materials science as well. Its thiol group enables it to participate in click chemistry reactions, which are widely used in the synthesis of functional materials such as polymers and nanoparticles. Recent advancements in click chemistry have expanded the scope of this compound's applications, particularly in the development of stimuli-responsive materials.

It is also worth noting that this compound has been subjected to extensive computational studies to understand its electronic properties and interaction patterns with biological systems. These studies have employed advanced computational tools such as density functional theory (DFT) and molecular docking simulations. The results have provided valuable insights into the compound's potential as a drug candidate and its ability to modulate specific biological pathways.

In conclusion, 1-(2,4-Dichlorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No. 1142212-30-3) is a versatile compound with a rich structural complexity that makes it an attractive target for both academic and industrial research. Its unique combination of functional groups and structural features positions it as a valuable tool in drug discovery and materials science. As ongoing research continues to uncover new applications for this compound, its significance in these fields is expected to grow further.